Cas no 2387562-02-7 ((2S)-2-methylazetidine;hmei(oxalic acid))

• Product Name: (2S)-2-methylazetidine;hmei(oxalic acid)
• CAS No: 2387562-02-7
• MF: C₆H₁₁NO₄
• MW: 161.155842065811
• CID: 5305245
• Update Time: 2026-03-10

(2S)-2-methylazetidine;hmei(oxalic acid) Chemical and Physical Properties

Names and Identifiers

• (2S)-2-methylazetidine;hmei(oxalic acid)

• Inchi： 1S/C4H9N.C2H2O4/c1-4-2-3-5-4;3-1(4)2(5)6/h4-5H,2-3H2,1H3;(H,3,4)(H,5,6)/t4-;/m0./s1
• InChI Key： TUTJVOIDVCLFSW-WCCKRBBISA-N
• SMILES： C(=O)(O)C(=O)O.C[C@@H]1NCC1

Additional information on (2S)-2-methylazetidine;hmei(oxalic acid)

Comprehensive Overview of (2S)-2-methylazetidine;hmei(oxalic acid) (CAS No. 2387562-02-7)

The compound (2S)-2-methylazetidine;hmei(oxalic acid) (CAS No. 2387562-02-7) is a specialized chiral azetidine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the azetidine ring and oxalic acid moiety, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly focusing on this compound due to its stereospecific properties, which are critical for developing enantioselective drugs and catalysts.

In recent years, the demand for chiral building blocks like (2S)-2-methylazetidine;hmei(oxalic acid) has surged, driven by advancements in asymmetric synthesis and green chemistry. The compound's CAS No. 2387562-02-7 is frequently searched in academic databases and patent literature, reflecting its growing relevance in drug discovery. Its application spans from small-molecule inhibitors to ligand design, aligning with trends in personalized medicine and targeted therapies.

One of the key advantages of (2S)-2-methylazetidine;hmei(oxalic acid) is its compatibility with modern synthetic methodologies, such as flow chemistry and enzymatic catalysis. These techniques are gaining traction as industries prioritize sustainable and scalable production. The compound's oxalic acid component also contributes to its solubility and stability, making it suitable for formulation studies. This aligns with the broader shift toward bioavailability enhancement in drug development.

From an SEO perspective, queries like "azetidine derivatives uses" or "CAS 2387562-02-7 suppliers" highlight user interest in sourcing and applications. The compound's chirality is another hot topic, as it directly impacts pharmacokinetics and toxicity profiles. Addressing these search intents ensures the content resonates with both academic and industrial audiences. Additionally, discussions on patent landscapes and regulatory compliance further enhance its relevance.

In conclusion, (2S)-2-methylazetidine;hmei(oxalic acid) (CAS No. 2387562-02-7) represents a cutting-edge tool for researchers exploring stereochemistry and molecular design. Its versatility and alignment with industry trends underscore its importance in next-generation chemical innovation.